Cas no 350249-67-1 (Hexanoic acid, 6,6-diethoxy-3-oxo-, ethyl ester)

• Product Name: Hexanoic acid, 6,6-diethoxy-3-oxo-, ethyl ester
• CAS No: 350249-67-1
• MF: C₁₂H₂₂O₅
• MW: 246.300084590912
• CID: 1471941
• Update Time: 2024-08-25

Hexanoic acid, 6,6-diethoxy-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6,6-diethoxy-3-oxo-, ethyl ester

• Inchi： 1S/C12H22O5/c1-4-15-11(14)9-10(13)7-8-12(16-5-2)17-6-3/h12H,4-9H2,1-3H3
• InChI Key： YIVPMXQLQMAMTK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(=O)CCC(OCC)OCC

Computed Properties

• Exact Mass: 246.14676

Experimental Properties

• Density: 1.024±0.06 g/cm3(Predicted)
• Boiling Point: 323.1±37.0 °C(Predicted)
• PSA: 61.83
• pka: 10.62±0.46(Predicted)